Cas no 50356-03-1 (Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]-)

Lithium [1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]-, commonly referred to as tert-butylcyclopentadienyl lithium, is an organolithium compound with applications in synthetic organic and organometallic chemistry. Its sterically hindered tert-butylcyclopentadienyl ligand enhances stability while maintaining reactivity, making it a valuable precursor for metallocene and half-sandwich complex synthesis. The compound is particularly useful in the preparation of catalysts and reagents for polymerization and C–C bond formation. Its controlled reactivity and compatibility with air-sensitive reactions make it a preferred choice in fine chemical and pharmaceutical research. Proper handling under inert conditions is essential due to its moisture and oxygen sensitivity.
Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- structure
50356-03-1 structure
Product Name:Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]-
CAS No:50356-03-1
MF:C9H13Li
MW:128.14052271843
MDL:MFCD02093630
CID:367100
PubChem ID:12713396
Update Time:2025-10-25

Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]-
    • LITHIUM TERT-BUTYLCYCLOPENTADIENIDE
    • Lithium t-butylcyclopentadienide
    • t-butylcyclopentadienyl lithium
    • tert-butylcyclopentadienyl lithium
    • lithium;5-tert-butylcyclopenta-1,3-diene
    • MFCD02093630
    • tert-Butylcyclopentadienyl-lithium
    • 50356-03-1
    • AKOS006229282
    • JPXWDGHNZTWBHY-UHFFFAOYSA-N
    • UROXGIMUMKPQGM-UHFFFAOYSA-N
    • t-butylcyclopentadienyl-lithium
    • MDL: MFCD02093630
    • Inchi: 1S/C9H13.Li/c1-9(2,3)8-6-4-5-7-8;/h4-7H,1-3H3;/q-1;+1
    • InChI Key: JPXWDGHNZTWBHY-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)[C-]1C=CC=C1.[Li+]

Computed Properties

  • Exact Mass: 128.11800
  • Monoisotopic Mass: 128.11772885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 103

Experimental Properties

  • Color/Form: solid
  • Melting Point: 273-277 °C(lit.)
  • Flash Point: 63 °F
  • PSA: 0.00000
  • LogP: 2.86650
  • Solubility: Not available

Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- Security Information

  • Hazardous Material transportation number:UN 3396 4.3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11-14-34
  • Safety Instruction: S16-S26-S45-S36-S37-S39
  • Hazardous Material Identification: F C
  • Risk Phrases:R11; R14; R34

Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- Customs Data

  • HS CODE:2902199090
  • Customs Data:

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- Pricemore >>

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Additional information on Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]-

Introduction to Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- (CAS No. 50356-03-1)

Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]-, is a specialized chemical compound with the CAS number 50356-03-1. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications. The molecular structure of Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- features a lithium cation coordinated to a cyclopentadienyl ligand, which is further substituted with a tert-butyl group. This configuration imparts distinct electronic and steric characteristics that make it a valuable candidate for various chemical and biological studies.

The tert-butyl group in the compound's name not only influences its reactivity but also contributes to its stability under certain conditions. This makes it particularly useful in synthetic chemistry where controlled reactions are essential. The cyclopentadienyl ligand, on the other hand, is known for its ability to stabilize metal centers, which is a critical factor in catalytic applications. The combination of these features makes Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- a compound of interest in both academic research and industrial processes.

Recent advancements in the field of organometallic chemistry have highlighted the importance of such lithium complexes in the development of new catalysts. For instance, studies have shown that Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- can act as an effective catalyst in cross-coupling reactions, which are fundamental in constructing complex organic molecules. These reactions are widely used in the synthesis of pharmaceuticals and fine chemicals. The ability of this compound to facilitate such transformations efficiently underscores its significance in modern synthetic methodologies.

In addition to its catalytic properties, Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- has also been explored for its potential biological activities. While not yet widely studied as a therapeutic agent, preliminary research suggests that it may exhibit properties relevant to neurological disorders. The unique interaction between the lithium cation and the cyclopentadienyl ligand could potentially modulate biological pathways associated with these conditions. Further investigation is warranted to fully elucidate its pharmacological profile.

The synthesis of Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- involves a series of carefully controlled steps to ensure high yield and purity. The process typically begins with the reaction of 2,4-cyclopentadiene with lithium metal to form lithiated cyclopentadiene. This intermediate is then reacted with 2-methyl-2-propanol (tert-butanol) to introduce the tert-butyl group. The final step involves the coordination of the lithiated species with a suitable ligand to yield the desired product. Each step requires precise control over reaction conditions to optimize outcomes.

The handling and storage of Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- must be done with utmost care due to its reactivity. It should be stored under an inert atmosphere at low temperatures to prevent degradation. Proper safety measures must be followed when working with this compound to avoid any unintended reactions or exposure. These precautions are essential for ensuring both the safety of researchers and the integrity of experimental results.

The growing interest in organometallic compounds like Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- reflects broader trends in chemical research towards developing more efficient and sustainable synthetic methods. The ability of these compounds to participate in diverse chemical transformations makes them indispensable tools in modern chemistry labs. As research continues to uncover new applications for such materials, their importance is likely to grow even further.

One particularly exciting area of research involves using Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- as a building block for more complex molecular architectures. By incorporating this compound into larger frameworks, chemists can create novel materials with tailored properties for applications ranging from catalysis to materials science. The versatility of this compound underscores its potential as a key component in future chemical innovations.

Another promising application lies in the field of green chemistry. The development of synthetic routes that minimize waste and reduce energy consumption is a major focus in contemporary chemical research. Lithium,[1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- offers opportunities for such sustainable practices by enabling efficient transformations under mild conditions. This aligns with global efforts to promote environmentally friendly chemical processes.

In conclusion, Lithium,[1-(1, ¹ , ¹ -dimethylethyl) - ² , ⁴ -cyclopentadien - ¹ - yl] - (CAS No . 50356 - 03 - ¹ ) is a multifaceted compound with significant potential in both academic research and industrial applications . Its unique structural features make it valuable for catalytic processes , while its reactivity allows for diverse synthetic possibilities . As research continues , this compound is poised to play an increasingly important role in advancing chemical science .

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